3-Nitro-6-(piperidin-1-yl)pyridin-2-amine

• IUPAC Name: 3-nitro-6-piperidin-1-ylpyridin-2-amine
• InChI: InChI=1S/C10H14N4O2/c11-10-8(14(15)16)4-5-9(12-10)13-6-2-1-3-7-13/h4-5H,1-3,6-7H2,(H2,11,12)
• InChI Key: MNRFRZSDKIPNNG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=C(C=C2)[N+](=O)[O-])N
• Molecular Formula: C10H14N4O2
• Molecular Weight: 222.24 g/mol

Description

3-Nitro-6-(piperidin-1-yl)pyridin-2-amine is a compound that contains a piperidine moiety. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of piperidine synthesis were published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine and pyridine complexes comprehend two of the most common heterocyclic fragments present in FDA approved drugs.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The method proposed by the authors combines three reactions in one step: the removal of the metalation group, dehydroxylation, and pyridine reduction.

Scientific Research Applications

Anti-Tubercular Activity

3-Nitro-6-(piperidin-1-yl)pyridin-2-amine: has shown promise as a potential anti-tubercular agent. Researchers have evaluated its efficacy against Mycobacterium tuberculosis, the causative agent of tuberculosis. . Further investigations are warranted to explore its mechanism of action and potential clinical applications.

p70S6Kβ Inhibition

Selective inhibitors of p70S6Kβ are scarce, but this compound could serve as a starting point for designing molecules targeting this kinase. p70S6Kβ plays a crucial role in cell growth, proliferation, and survival pathways. .

Antimicrobial Potential

Among its derivatives, 3-Nitro-6-(piperidin-1-yl)pyridin-2-amine exhibits good antimicrobial potential. Specifically, compounds 1a and 1b have demonstrated activity against various microbial strains. .

Future Directions

While the specific future directions for 3-Nitro-6-(piperidin-1-yl)pyridin-2-amine were not found in the search results, piperidine derivatives continue to be a significant area of research in the pharmaceutical industry. They are being utilized in different therapeutic applications, and their synthesis remains an important task of modern organic chemistry.